Cas no 1286274-11-0 ([4-(Aminomethyl)piperidin-1-yl](2-fluorophenyl)methanone hydrochloride)

• Product Name: [4-(Aminomethyl)piperidin-1-yl](2-fluorophenyl)methanone hydrochloride
• CAS No: 1286274-11-0
• MF: C₁₃H₁₈ClFN₂O
• MW: 272.746225833893
• CID: 4788057
• Update Time: 2025-05-19

[4-(Aminomethyl)piperidin-1-yl](2-fluorophenyl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(Aminomethyl)piperidin-1-yl](2-fluorophenyl)methanone hydrochloride
• (4-(Aminomethyl)piperidin-1-yl)(2-fluorophenyl)methanone hydrochloride
• [4-(Aminomethyl)piperidin-1-yl](2-fluorophenyl)methanone (HCl)

• Inchi： 1S/C13H17FN2O.ClH/c14-12-4-2-1-3-11(12)13(17)16-7-5-10(9-15)6-8-16;/h1-4,10H,5-9,15H2;1H
• InChI Key： GEPZGPIDIBFSTR-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1C(N1CCC(CN)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on [4-(Aminomethyl)piperidin-1-yl](2-fluorophenyl)methanone hydrochloride

Comprehensive Overview of [4-(Aminomethyl)piperidin-1-yl](2-fluorophenyl)methanone hydrochloride (CAS No. 1286274-11-0)

[4-(Aminomethyl)piperidin-1-yl](2-fluorophenyl)methanone hydrochloride is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine core modified with an aminomethyl group and a 2-fluorophenyl moiety, makes it a valuable intermediate in drug discovery. The compound's CAS No. 1286274-11-0 ensures precise identification in scientific literature and regulatory documentation, addressing the growing demand for traceability in research chemicals.

In recent years, the interest in fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, a trend reflected in the increasing number of FDA-approved drugs containing fluorine. This compound's 2-fluorophenyl group aligns with this trend, making it a subject of interest for researchers exploring novel kinase inhibitors or CNS-targeting therapeutics. Its hydrochloride salt form further improves solubility, a critical factor in preclinical development.

The piperidine scaffold is a cornerstone in medicinal chemistry, found in numerous FDA-approved drugs. The addition of an aminomethyl group at the 4-position introduces a versatile handle for further derivatization, enabling the creation of targeted libraries for high-throughput screening. This adaptability has made CAS No. 1286274-11-0 particularly relevant in the era of AI-driven drug discovery, where researchers increasingly rely on structurally diverse building blocks.

From a synthetic chemistry perspective, the compound's stability under physiological conditions has been a focus area. Recent publications highlight its utility in constructing proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. The fluorophenyl moiety's electron-withdrawing properties contribute to the compound's overall reactivity profile, making it a strategic choice for cross-coupling reactions in complex molecule synthesis.

Quality control of [4-(Aminomethyl)piperidin-1-yl](2-fluorophenyl)methanone hydrochloride typically involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy. The pharmaceutical industry's emphasis on genotoxic impurity control has led to stringent specifications for such intermediates, with the hydrochloride salt form offering advantages in purification and characterization. These factors contribute to its growing presence in contract research organization (CRO) workflows.

Environmental considerations in chemical research have brought attention to the compound's green chemistry profile. Recent lifecycle assessments of similar piperidine derivatives demonstrate favorable biodegradability characteristics, an important factor for sustainable drug development. The fluorine atom's strategic placement minimizes potential environmental persistence while maintaining therapeutic relevance.

In the context of personalized medicine, the compound's modular structure allows for precise modifications to optimize drug-target interactions. This aligns with current research into allosteric modulators, where subtle structural changes can dramatically alter pharmacological profiles. The scientific community's focus on GPCR-targeting compounds has further increased interest in this chemical class.

Supply chain transparency for research chemicals has become increasingly important. The unique identifier CAS No. 1286274-11-0 facilitates global tracking and compliance with evolving REACH regulations. This is particularly relevant for academic and industrial researchers navigating international collaborations, where material identification consistency is paramount.

Emerging applications in radiopharmaceuticals have explored derivatives of this compound for positron emission tomography (PET) tracer development. The fluorophenyl group's potential for isotopic labeling positions it as a candidate for theranostic applications, combining diagnostic and therapeutic functions - a rapidly growing area in oncology research.

From a commercial perspective, the compound's patent landscape reflects its value in proprietary drug development. While not currently marketed as an active pharmaceutical ingredient (API), its status as a building block ensures continued demand in the fine chemicals market. Current Good Manufacturing Practice (cGMP) versions are increasingly available to meet the needs of late-stage preclinical development.

The scientific literature reveals growing interest in the compound's potential structure-activity relationships (SAR). Computational chemistry studies utilizing molecular docking simulations have predicted favorable interactions with various enzyme targets, though clinical validation remains pending. This theoretical work supports its inclusion in targeted fragment-based drug discovery campaigns.

Stability studies indicate that the hydrochloride salt form offers advantages for long-term storage compared to free base alternatives. This characteristic, combined with its well-defined crystalline structure, makes it preferable for formulation scientists working on solid dosage forms. Such practical considerations contribute to its selection in drug development pipelines.

In analytical method development, the compound's distinct UV chromophore (from the fluorophenyl group) enables sensitive detection at low concentrations. This property is particularly valuable for bioanalytical applications requiring precise quantification in complex matrices like plasma or tissue homogenates.

The compound's role in combinatorial chemistry continues to evolve with advances in automated synthesis platforms. Its balanced molecular weight and favorable Lipinski rule parameters make it a strategic choice for generating diverse compound libraries, especially in fragment-based lead discovery initiatives gaining traction in the pharmaceutical industry.